BE“GHE Foundational & Exploratory

Check Availability & Pricing

7-Octenyltrichlorosilane: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 7-Octenyltrichlorosilane

Cat. No.: B132810

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 7-Octenyltrichlorosilane,
a versatile organosilicon compound. This document details its chemical and physical
properties, synthesis, and key applications in scientific research, with a focus on its role in
surface modification and biomaterial development.

Core Properties and Data

7-Octenyltrichlorosilane is an organosilicon compound recognized for its bifunctional nature,
possessing a terminal octenyl group and a reactive trichlorosilyl group.[1] This structure allows
it to act as a bridge between organic and inorganic materials.[2] Its chemical formula is
C8H15CI3Si, and it has a molecular weight of approximately 245.6 g/mol .[2][3]
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Property Value Source
Molecular Formula C8H15CI3Si [2][3]
Molecular Weight 245.6 g/mol [2][3]
IUPAC Name trichloro(oct-7-enyl)silane [2][3]
CAS Number 52217-52-4 [2][3]
Boiling Point 223-224 °C [4][5]
Density 1.07 g/mL at 25 °C [415]
Refractive Index n20/D 1.458 [4]

Synthesis of 7-Octenyltrichlorosilane

A common method for the synthesis of 7-Octenyltrichlorosilane involves the hydrosilylation of
1,7-octadiene with trichlorosilane. The following is a representative experimental protocol.

Experimental Protocol: Hydrosilylation of 1,7-Octadiene

Materials:
e 1,7-octadiene (660 g, 6 mole)
 Trichlorosilane (220 g, 1.62 mole)

Procedure:

In a suitable reaction vessel, 660 g (6 moles) of 1,7-octadiene is stirred at 35°C.

o Slowly, 220 g (1.62 moles) of trichlorosilane is added to the stirred 1,7-octadiene over a
period of 20 minutes.

» Following the addition, the reaction mixture is heated to 50°C for 24 hours to ensure the
completion of the hydrosilylation reaction.

o After the reaction period, the mixture is subjected to fractional distillation to isolate the
product.
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Expected Yield:
e 7-Octenyltrichlorosilane: 322 g (82% yield)

e By-product (1,8-bis-trichlorosilyl octane): 24 g (12% vyield)

Key Applications in Research and Development

7-Octenyltrichlorosilane is a valuable tool in various research applications, primarily due to its
ability to functionalize surfaces.[2]

» Surface Modification: The trichlorosilane group readily reacts with hydroxyl groups on the
surfaces of inorganic materials like glass, silica, and metal oxides to form stable siloxane
bonds.[1][2] This covalently links the octenyl group to the surface, which can then be used to
introduce specific functionalities.

o Biomaterial Development: By modifying surfaces to enhance biocompatibility, for example by
attaching polyethylene glycol (PEG) to the octenyl chain, this compound can be used to
improve cell adhesion and growth on biomaterials.[2] It is instrumental in creating self-
assembled monolayers (SAMs) which are highly ordered molecular layers that can alter the
surface properties of materials for applications like orthopedic implants.

» Hydrophobic Coatings: The inherent hydrophobicity of the octenyl group allows for the
creation of water-repellent surfaces, which is useful in microfluidics, biosensors, and for
developing self-cleaning surfaces.[2]

o Adhesion Promotion: It serves as an effective adhesion promoter between organic polymers
and inorganic substrates in coatings and composite materials.[2]

Synthesis Workflow

The following diagram illustrates the synthesis process of 7-Octenyltrichlorosilane.
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Reactants Products

Reaction Process Purification 1,8-bis-trichlorosilyl octane
Mix at 35°C Heat at 50°C for 24h Fractional Distillation
7-Octenyltrichlorosilane

Trichlorosilane

1,7-Octadiene

Click to download full resolution via product page

Caption: Synthesis of 7-Octenyltrichlorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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